Cas no 206978-14-5 (Epoxybergamottin)

• Product Name: Epoxybergamottin
• CAS No: 206978-14-5
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• MDL: MFCD16251690
• CID: 874936
• PubChem ID: 329761953
• Update Time: 2025-07-17

Epoxybergamottin Chemical and Physical Properties

Names and Identifiers

• 6′,7′-Epoxybergamottin
• EPOXYBERGAMOTTIN
• 4-[[(2E)-5-(3,3-Dimethyl-2-oxiranyl)-3-methyl-2-penten-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 5-(6′,7′-Epoxy)geranyloxypsoralen
• Bergamottin 6′,7′-epoxide
• 6',7'-Epoxybergamottin
• GF-I-5
• LMPK12160610
• 6',7'-Epoxybergamottin, analytical standard
• Q3730718
• 4-[(E)-5-(3, 3-dimethyloxiran-2-yl)-3-methylpent-2-enoxy]furo[3, 2-g]chromen-7-one
• CS-0109052
• 4-[(E)-5-(3,3-dimethyloxiran-2-yl)-3-methylpent-2-enoxy]uro[3,2-g]chromen-7-one
• 4-[(E)-5-(3,3-dimethyloxiran-2-yl)-3-methylpent-2-enoxy]furo[3,2-g]chromen-7-one
• AKOS040756050
• PD044522
• starbld0018926
• HY-126983
• 206978-14-5
• C22153
• CHEBI:171796
• 4-{[(e)-5-(3,3-dimethyl-2-oxiranyl)-3-methyl-2-pentenyl]oxy}-7h-furo[3,2-g]chromen-7-one
• CHEMBL1957147
• Bergamottin 6',7'-epoxide
• AT44631
• Epoxybergamottin

• MDL： MFCD16251690
• Inchi： 1S/C21H22O5/c1-13(4-6-18-21(2,3)26-18)8-10-24-20-14-5-7-19(22)25-17(14)12-16-15(20)9-11-23-16/h5,7-9,11-12,18H,4,6,10H2,1-3H3/b13-8+
• InChI Key： OOKSPQLCQUBEKU-MDWZMJQESA-N
• SMILES： O1C(CC/C(=C/COC2=C3C=CC(=O)OC3=CC3=C2C=CO3)/C)C1(C)C

Computed Properties

• Exact Mass: 354.14672380g/mol
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2
• XLogP3: 4.3

Experimental Properties

• Density: 1.210

Epoxybergamottin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens

Additional information on Epoxybergamottin

Epoxybergamottin (CAS No. 206978-14-5): A Comprehensive Overview

Epoxybergamottin (CAS No. 206978-14-5) is a naturally occurring furanocoumarin derivative that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This compound is primarily found in the peel of bergamot oranges (Citrus bergamia) and other citrus fruits, where it contributes to the characteristic aroma and flavor profiles.

The chemical structure of Epoxybergamottin is characterized by a furanocoumarin backbone with an epoxy group, which imparts distinct biological activities. Recent studies have highlighted its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. The epoxy group plays a crucial role in these activities by modulating specific cellular pathways and interactions.

In the realm of pharmacology, Epoxybergamottin has been investigated for its ability to inhibit cytochrome P450 enzymes, particularly CYP3A4. This inhibition can have significant implications for drug metabolism and interactions, making it a valuable tool in the development of new pharmaceuticals. Research has shown that Epoxybergamottin can effectively reduce the metabolism of certain drugs, thereby enhancing their bioavailability and therapeutic efficacy.

One of the most promising areas of research involving Epoxybergamottin is its anti-inflammatory properties. Studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes Epoxybergamottin a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, Epoxybergamottin has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, colon, and liver cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

In addition to its direct therapeutic effects, Epoxybergamottin has been explored for its neuroprotective properties. Research suggests that it can protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated but may involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic pathways.

The safety profile of Epoxybergamottin is an important consideration for its potential use in therapeutic applications. While initial studies have shown promising results, further research is needed to fully understand its toxicity and potential side effects. Preclinical toxicology studies have generally indicated that Epoxybergamottin is well-tolerated at therapeutic doses, but long-term safety data are still limited.

In conclusion, Epoxybergamottin (CAS No. 206978-14-5) is a multifaceted compound with a wide range of biological activities that hold significant promise for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the development of novel treatments for inflammatory diseases, cancer, and neurodegenerative disorders.